1,3,5-Triisopropylbenzene
Overview
Description
1,3,5-Triisopropylbenzene is a versatile compound with several applications in various industries . It is commonly used as a fuel and fuel additive, as well as in lubricants and lubricant additives . Additionally, it is utilized in the production of 2,4,6-triisopropyl-benzenesulfonyl chloride . This compound is also effective as a swelling agent in the synthesis of mesoporous silica with hexagonal pores . Furthermore, it serves as a micelle expander in the creation of magnetic mesoporous silica nanoparticles .
Synthesis Analysis
The synthesis of 1,3,5-Triisopropylbenzene involves a reaction mixture purified with silica gel column chromatography using hexane as eluent . The first fast-moving fraction is 1,3,5-triisopropylbenzene .Molecular Structure Analysis
The molecular formula of 1,3,5-Triisopropylbenzene is C15H24 . Its average mass is 204.351 Da and its monoisotopic mass is 204.187805 Da .Chemical Reactions Analysis
The reactions between 1,3,5-Triisopropylbenzene and elemental sulfur take places through ring-opening reaction of S8 resulting in sulfur radicals at sulfur chain ends, radicals transferring to isopropyl groups of 1,3,5-Triisopropylbenzene, and radical coupling reactions between carbon radicals and sulfur radicals .Physical And Chemical Properties Analysis
1,3,5-Triisopropylbenzene has a melting point of -14–11°C, a boiling point of 232-236 °C (lit.), and a density of 0.845 g/mL at 25 °C (lit.) . Its vapor pressure is 0.91Pa at 25℃ and its refractive index n 20/D is 1.488 (lit.) . It has a flash point of 188 °F and is stored below +30°C . It is a liquid with a specific gravity of 0.845 and is clear colorless . It is immiscible with water .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1,3,5-Triisopropylbenzene, focusing on six unique applications:
Fuel and Fuel Additives
1,3,5-Triisopropylbenzene is utilized as a component in fuels and fuel additives. Its chemical properties enhance the performance and efficiency of fuels, making it a valuable additive in the energy sector .
Lubricants and Lubricant Additives
This compound is also used in the formulation of lubricants and lubricant additives. It helps improve the viscosity and stability of lubricants, which are essential for reducing friction and wear in mechanical systems .
Synthesis of 2,4,6-Triisopropylbenzenesulfonyl Chloride
1,3,5-Triisopropylbenzene serves as a precursor in the synthesis of 2,4,6-triisopropylbenzenesulfonyl chloride. This derivative is important in various chemical reactions and industrial processes .
Swelling Agent in Mesoporous Silica Synthesis
In the field of materials science, 1,3,5-Triisopropylbenzene is employed as a swelling agent during the synthesis of mesoporous silica with two-dimensional hexagonal pores. This application is crucial for creating materials with specific pore structures and properties .
Micelle Expander in Nanoparticle Synthesis
The compound is used as a micelle expander in the synthesis of highly ordered mesoporous SBA-15 silica and magnetic mesoporous silica nanoparticles. These nanoparticles have applications in catalysis, drug delivery, and other advanced technologies .
Model Compound in Catalytic Cracking Studies
1,3,5-Triisopropylbenzene is used as a model compound for evaluating the kinetics, diffusion, and deactivation of Y zeolites in fluid catalytic cracking processes. This research helps improve the efficiency and effectiveness of catalytic cracking in the petroleum industry.
Mechanism of Action
Target of Action
1,3,5-Triisopropylbenzene is a chemical compound that primarily targets the formation of mesoporous silicas . It acts as a swelling agent and micelle expander during the synthesis of these silicas .
Mode of Action
The compound interacts with its targets by expanding the micelles, which are an important part of the synthesis process of mesoporous silicas . This interaction results in the formation of two-dimensional hexagonal pores in the silicas .
Biochemical Pathways
The biochemical pathways affected by 1,3,5-Triisopropylbenzene involve the synthesis of mesoporous silicas . The compound’s action as a swelling agent and micelle expander influences the formation of the silicas, leading to the creation of two-dimensional hexagonal pores .
Result of Action
The molecular and cellular effects of 1,3,5-Triisopropylbenzene’s action are seen in the formation of mesoporous silicas with two-dimensional hexagonal pores . These silicas have a variety of applications, including the potential to improve the performance of immobilized enzymes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,3,5-Triisopropylbenzene. For example, the compound should be stored below +30°C . Additionally, it should be handled in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces . These precautions help to ensure the compound’s stability and effectiveness in the synthesis of mesoporous silicas .
Safety and Hazards
1,3,5-Triisopropylbenzene is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is classified under Flammable liquids, Acute dermal toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, and Specific target organ toxicity (single exposure) . It is recommended to avoid contact with skin and clothing, avoid breathing vapors or mists, and not to ingest . If swallowed, immediate medical assistance should be sought . It should be handled with protective gloves/protective clothing/eye protection/face protection .
Future Directions
1,3,5-Triisopropylbenzene has been employed as a swelling agent during the synthesis of mesoporous silicas with two-dimensional hexagonal pores . It was also employed as a micelle expander in the synthesis of highly ordered mesoporous SBA-15 silica and magnetic mesoporous silica nanoparticles . Future research may continue to explore its potential uses in various industries and its role in the synthesis of other compounds.
properties
IUPAC Name |
1,3,5-tri(propan-2-yl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24/c1-10(2)13-7-14(11(3)4)9-15(8-13)12(5)6/h7-12H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUMCUSHVMYIRMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC(=C1)C(C)C)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4041232 | |
Record name | 1,3,5-Triisopropylbenzene | |
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Molecular Weight |
204.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear colorless liquid; [Sigma-Aldrich MSDS] | |
Record name | Benzene, tris(1-methylethyl)- | |
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Record name | 1,3,5-Triisopropylbenzene | |
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Vapor Pressure |
0.02 [mmHg] | |
Record name | 1,3,5-Triisopropylbenzene | |
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Product Name |
1,3,5-Triisopropylbenzene | |
CAS RN |
717-74-8, 27322-34-5 | |
Record name | 1,3,5-Triisopropylbenzene | |
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Record name | 1,3,5-Triisopropylbenzene | |
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Record name | 1,3,5-triisopropylbenzene | |
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Record name | 1,3,5-TRIISOPROPYLBENZENE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,3,5-triisopropylbenzene?
A1: 1,3,5-Triisopropylbenzene has the molecular formula C18H30 and a molecular weight of 246.43 g/mol.
Q2: Are there any spectroscopic data available for characterizing 1,3,5-triisopropylbenzene?
A2: While the provided research does not delve into detailed spectroscopic analysis, techniques like NMR (Nuclear Magnetic Resonance) spectroscopy and FTIR (Fourier Transform Infrared) spectroscopy are commonly employed to characterize the structure and properties of 1,3,5-TIPB.
Q3: How does 1,3,5-triisopropylbenzene interact with zeolites, and why is this interaction important?
A3: 1,3,5-TIPB's large size makes it a valuable probe molecule for studying diffusion and accessibility in porous materials like zeolites [, , , , ]. Its ability to access the internal pores of zeolites depends on factors like pore size, shape, and the presence of interconnected micro-, meso-, and macropores [, ].
Q4: What happens when 1,3,5-TIPB is cracked over different types of catalysts?
A4: Cracking of 1,3,5-TIPB has been studied over various catalysts, including zeolites (ZSM-5, Y-zeolite), amorphous kaolin, and mesoporous materials [, , , ]. The product distribution and selectivity vary depending on the catalyst's acidity, pore structure, and reaction conditions [, ].
Q5: How is 1,3,5-triisopropylbenzene used in catalysis research?
A5: 1,3,5-TIPB is often employed as a probe molecule to study the accessibility and activity of acid sites in zeolites and other porous catalysts [, , , , ]. Its large size makes it sensitive to diffusion limitations within the catalyst pores, providing insights into the catalyst's effectiveness for converting bulky molecules.
Q6: Can you explain the role of 1,3,5-triisopropylbenzene in studying the effectiveness of ZSM-5 catalysts?
A6: The cracking of 1,3,5-TIPB is a common test reaction to evaluate the accessibility of acid sites in ZSM-5 zeolites, especially after modifications like desilication or the creation of hierarchical pore structures [, , , ]. Comparing its conversion with smaller molecules like cumene helps assess the effectiveness of these modifications in enhancing the accessibility of active sites for bulkier reactants.
Q7: What other applications, besides catalysis, involve the use of 1,3,5-triisopropylbenzene?
A7: 1,3,5-TIPB serves as a swelling agent in the synthesis of mesoporous materials like SBA-15 silica [, , ]. Its incorporation influences the pore size and structure of these materials, expanding their potential applications in adsorption, separation, and drug delivery.
Q8: Can you elaborate on the use of 1,3,5-triisopropylbenzene in synthesizing mesoporous silica?
A8: In the synthesis of ordered mesoporous silicas like SBA-15, 1,3,5-TIPB acts as a micelle expander, increasing the pore size by affecting the self-assembly of surfactant molecules like Pluronic P123 [, , ]. This ability to tailor pore size is crucial for applications requiring larger pore diameters, such as the adsorption and processing of bulky molecules.
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